2,3-diiodoprop-2-en-1-ol
Overview
Description
2,3-Diiodoprop-2-en-1-ol, commonly known as DIPE, is an organic chemical compound with the molecular formula C3H4I2O. It is a colorless liquid that is soluble in both organic solvents and water. DIPE has a wide range of applications in the field of organic chemistry and is used in the synthesis of various compounds.
Scientific Research Applications
DIPE is a versatile compound that has a wide range of applications in scientific research. It has been used in the synthesis of various compounds, such as alkyl iodides, and has also been used in the synthesis of quinolones and their derivatives. It has also been used in the preparation of aryl iodides and has been used in the synthesis of a variety of other compounds. Additionally, DIPE has been used in the synthesis of a variety of pharmaceuticals, such as antibiotics, anti-inflammatory drugs, and antifungal agents.
Mechanism of Action
The mechanism of action of DIPE involves the oxidation of the 2-iodopropene to form 2,3-diiodoprop-2-en-1-ol. This oxidation reaction is catalyzed by an oxidizing agent, such as hydrogen peroxide, and the resulting product is a colorless liquid.
Biochemical and Physiological Effects
The biochemical and physiological effects of DIPE have not been extensively studied. However, it has been suggested that DIPE may have a role in the regulation of certain enzymes and hormones. Additionally, it has been suggested that DIPE may have an antioxidant effect, as well as an anti-inflammatory effect.
Advantages and Limitations for Lab Experiments
The advantages of using DIPE in laboratory experiments include its low cost, its availability, and its stability. Additionally, it is relatively easy to synthesize and can be used in a wide range of reactions. The main limitation of using DIPE in laboratory experiments is its relatively low solubility in water, which can limit the range of reactions that can be performed.
Future Directions
The potential future directions for the use of DIPE in scientific research include further studies into its biochemical and physiological effects, as well as its potential applications in the synthesis of pharmaceuticals. Additionally, further research into the synthesis of DIPE and its derivatives could lead to the development of new and improved synthetic methods. Finally, further research into the mechanism of action of DIPE could lead to the development of more efficient and effective synthetic methods.
Synthesis Methods
The synthesis of DIPE can be achieved through a two-step process. First, the starting material, 2-iodopropene, is reacted with iodine in a reaction known as an iodination reaction. This results in the formation of 2,3-diiodopropene. The second step involves the oxidation of 2,3-diiodopropene with an oxidizing agent, such as hydrogen peroxide, to yield 2,3-diiodoprop-2-en-1-ol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,3-diiodoprop-2-en-1-ol involves the conversion of a suitable starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "Propargyl alcohol", "Iodine", "Hydrochloric acid", "Sodium hydroxide", "Sodium carbonate", "Ethanol" ], "Reaction": [ "Step 1: Propargyl alcohol is reacted with iodine and hydrochloric acid to form 2-iodoprop-2-en-1-ol.", "Step 2: 2-iodoprop-2-en-1-ol is then reacted with sodium hydroxide to form 2,3-dihydroxyprop-2-en-1-ol.", "Step 3: The diol is then treated with iodine and sodium carbonate to form 2,3-diiodoprop-2-en-1-ol." ] } | |
CAS RN |
71264-50-1 |
Product Name |
2,3-diiodoprop-2-en-1-ol |
Molecular Formula |
C3H4I2O |
Molecular Weight |
309.9 |
Purity |
95 |
Origin of Product |
United States |
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